Cas no 2227855-57-2 ((2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol)

• Product Name: (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol
• CAS No: 2227855-57-2
• MF: C₁₀H₁₂F₂OS
• MW: 218.263488769531
• CID: 6442949
• PubChem ID: 165783254
• Update Time: 2025-10-29

(2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol
• (2R)-1-{4-[(difluoromethyl)sulfanyl]phenyl}propan-2-ol
• 2227855-57-2
• EN300-1952886

• Inchi： 1S/C10H12F2OS/c1-7(13)6-8-2-4-9(5-3-8)14-10(11)12/h2-5,7,10,13H,6H2,1H3/t7-/m1/s1
• InChI Key： BBLXLUXSVMKDRA-SSDOTTSWSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C[C@@H](C)O

Computed Properties

• Exact Mass: 218.05769250g/mol
• Monoisotopic Mass: 218.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.5Ų

Additional information on (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol

Chemical Profile of (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol (CAS No. 2227855-57-2)

The compound (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol, identified by its CAS number 2227855-57-2, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, featuring a propan-2-ol backbone substituted with a 4-(difluoromethyl)sulfanylphenyl group, has garnered attention for its potential applications in drug development and molecular research. The presence of the difluoromethyl and sulfanyl groups introduces unique electronic and steric properties, making this molecule a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has increasingly focused on the development of chiral compounds due to their enhanced specificity and efficacy in biological systems. The stereochemistry of (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol is particularly noteworthy, as the (R) configuration often correlates with improved pharmacological activity. This compound's structure suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

The 4-(difluoromethyl)sulfanylphenyl moiety is a key feature that distinguishes this compound from others in its class. Difluoromethyl groups are well-known for their ability to enhance metabolic stability and binding affinity, while sulfanyl groups can contribute to hydrogen bonding interactions. These properties make (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol an attractive scaffold for designing novel therapeutic agents.

Current research in medicinal chemistry has demonstrated that compounds incorporating both difluoromethyl and sulfanyl groups exhibit promising activities in various disease models. For instance, studies have shown that such modifications can improve the solubility and bioavailability of drug candidates, which are essential factors for clinical success. The synthesis of (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol involves sophisticated organic transformations, including asymmetric synthesis techniques that ensure high enantioselectivity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding mode with potential targets, providing a rational basis for designing next-generation derivatives. These computational approaches are complemented by experimental validations, such as X-ray crystallography and NMR spectroscopy, which confirm the structural integrity and stereochemical purity of the compound.

The pharmaceutical potential of (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol extends beyond its structural features. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable pharmacokinetic profiles, including adequate oral bioavailability and moderate metabolic clearance. These characteristics are crucial for developing drugs that can be administered orally and maintain therapeutic levels over an extended period.

In addition to its pharmacological promise, this compound serves as a valuable tool for academic research. Its well-defined stereochemistry and functional groups make it suitable for use in mechanistic studies and enzyme inhibition assays. Researchers are exploring its interactions with various enzymes, such as cytochrome P450s, which play a critical role in drug metabolism. Understanding these interactions can lead to the development of drugs with improved safety profiles.

The synthesis of complex molecules like (2R)-1-{4-(difluoromethyl)sulfanylphenyl}propan-2-ol also contributes to the advancement of synthetic methodologies. Innovations in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds without resorting to harsh conditions or excessive waste generation. These green chemistry principles align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to explore its efficacy in preclinical models of human diseases, paving the way for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory discoveries into tangible therapeutic benefits for patients worldwide.